Cas no 1339392-95-8 (4-(2-methoxyethoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2-methoxyethoxy)butane-1-sulfonyl chloride
• CAS No: 1339392-95-8
• MF: C₇H₁₅ClO₄S
• MW: 230.709600687027
• CID: 6566467
• PubChem ID: 64197744
• Update Time: 2025-06-09

4-(2-methoxyethoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethoxy)butane-1-sulfonyl chloride
• EN300-1144882
• 1339392-95-8
• AKOS013517695

• Inchi： 1S/C7H15ClO4S/c1-11-5-6-12-4-2-3-7-13(8,9)10/h2-7H2,1H3
• InChI Key： OFPUFENMNPHSCM-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCOC)(=O)=O

Computed Properties

• Exact Mass: 230.0379578g/mol
• Monoisotopic Mass: 230.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(2-methoxyethoxy)butane-1-sulfonyl chloride

Introduction to 4-(2-methoxyethoxy)butane-1-sulfonyl chloride (CAS No. 1339392-95-8)

4-(2-methoxyethoxy)butane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1339392-95-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The unique structural features of this compound, particularly its 4-(2-methoxyethoxy)butane backbone and the presence of a sulfonyl chloride functional group, make it a versatile tool for synthetic chemists and medicinal chemists alike.

The sulfonyl chloride moiety is a key functional group in organic chemistry, known for its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of sulfonamide derivatives, which are prevalent in many pharmaceuticals due to their biological activity. The 2-methoxyethoxy substituent in the molecule introduces a polar ether linkage, which can influence solubility and interactions with biological targets. This combination of structural elements makes 4-(2-methoxyethoxy)butane-1-sulfonyl chloride a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of new sulfonamide-based drugs due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The compound 4-(2-methoxyethoxy)butane-1-sulfonyl chloride has been explored as a precursor in the synthesis of sulfonamides that target specific enzymes or receptors involved in disease pathways. For instance, modifications of the 4-(2-methoxyethoxy)butane chain can be tailored to optimize binding affinity and selectivity for biological targets.

One of the most compelling aspects of this compound is its potential application in drug discovery. The sulfonyl chloride group can be readily converted into sulfonamides through reaction with amines, providing a straightforward synthetic route to complex molecules. This has been particularly useful in the development of protease inhibitors, which are critical in treating conditions such as HIV and cancer. The 2-methoxyethoxy group enhances solubility and bioavailability, making it an attractive feature for pharmaceutical applications.

Recent advancements in computational chemistry have further highlighted the importance of intermediates like 4-(2-methoxyethoxy)butane-1-sulfonyl chloride. Molecular modeling studies have demonstrated that subtle changes in the 4-(2-methoxyethoxy)butane moiety can significantly alter the pharmacokinetic properties of derived sulfonamides. These insights have guided researchers in designing more effective drug candidates with improved efficacy and reduced side effects.

The compound has also found utility in materials science, where sulfonyl chlorides are used to modify polymer surfaces or create novel functional materials. The reactivity of the sulfonyl chloride group allows for covalent attachment to various substrates, enabling the development of advanced materials with tailored properties.

From a synthetic chemistry perspective, 4-(2-methoxyethoxy)butane-1-sulfonyl chloride serves as a building block for more complex structures. Its versatility lies in its ability to undergo multiple transformations while retaining its core structure. This has led to its widespread use in academic and industrial research laboratories as a key intermediate in multi-step syntheses.

The safety profile of 4-(2-methoxyethoxy)butane-1-sulfonyl chloride is another critical consideration. While sulfonyl chlorides can be reactive under certain conditions, proper handling procedures ensure that they remain safe to use in controlled laboratory environments. Their stability under standard storage conditions makes them convenient reagents for long-term projects.

In conclusion, 4-(2-methoxyethoxy)butane-1-sulfonyl chloride (CAS No. 1339392-95-8) is a multifaceted compound with significant applications in pharmaceutical research and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.